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Compound of Interest

Compound Name: Lanthanum carbonate octahydrate

Cat. No.: B1593329

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This document provides immediate, essential
safety and logistical information for Lanthanum carbonate octahydrate, including operational
and disposal plans, to foster a secure and compliant laboratory environment.

Personal Protective Equipment (PPE) and Handling

When working with Lanthanum carbonate octahydrate, a series of protective measures must
be implemented to minimize exposure and ensure personal safety. The primary routes of
exposure are inhalation of dust, and contact with skin and eyes.

Engineering Controls: It is crucial to handle Lanthanum carbonate octahydrate in a well-
ventilated area.[1] The use of local exhaust ventilation is recommended to control airborne dust
and fume exposure.[1] For operations that may generate significant dust, an enclosed,
controlled process should be utilized.

Personal Protective Equipment: A comprehensive PPE strategy is essential. This includes:

o Respiratory Protection: In situations where dust formation is likely, a NIOSH/MSHA-approved
respirator should be worn.[1] For nuisance exposures, a type P95 (US) or type P1 (EU EN
143) particle respirator is suitable. For higher-level protection, type OV/AG/P99 (US) or type
ABEK-P2 (EU EN 143) respirator cartridges should be used.
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o Eye Protection: Chemical splash-proof goggles that are approved under government
standards such as NIOSH (US) or EN 166 (EU) are mandatory to protect against eye
contact.

o Skin Protection: Chemical-resistant gloves, such as rubber gloves, must be worn.[1]
Additionally, flame-retardant protective work clothing is recommended to prevent skin
contact.[1]

» Hygiene Practices: Do not consume food, drink, or use tobacco products in the work area.[1]
It is important to wash hands thoroughly before eating or smoking.[1] Do not use
compressed air to blow dust off clothing or skin.[1]

Quantitative Exposure Limits

While no specific occupational exposure limits (OELS) have been established for Lanthanum
carbonate octahydrate, the limits for "Particulates Not Otherwise Regulated" (PNOR), also
known as nuisance dust, should be applied as a conservative measure.

Parameter Value Regulatory Agency

Permissible Exposure Limit

15 mg/m3 (8-hour TWA) OSHA[2][3]
(PEL) - Total Dust
Permissible Exposure Limit
] 5 mg/m3 (8-hour TWA) OSHA[3]
(PEL) - Respirable Dust
Threshold Limit Value (TLV) -
10 mg/m3 (8-hour TWA) ACGIH[2]

Inhalable Dust

TWA: Time-Weighted Average

Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical.

First Aid Measures:
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 Inhalation: If inhaled, move the individual to fresh air. If breathing is difficult, administer
oxygen. Seek medical attention.[1]

o Skin Contact: Remove any contaminated clothing. Brush the material off the skin and wash
the affected area with soap and water.[1]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, and
seek medical attention.

 Ingestion: Wipe the material from the mouth and rinse with water. Do not induce vomiting.
Seek immediate medical attention.[1]

Accidental Release:

In the case of a spill, the area should be evacuated. For minor spills, use dry clean-up
procedures to avoid generating dust and place the material in a suitable, labeled container for
waste disposal. For major spills, alert emergency responders and control personal contact by
wearing appropriate protective clothing. Prevent the spillage from entering drains or water
courses.

Disposal Plan

All waste, including contaminated materials, must be handled in accordance with local, state,
and federal regulations.

Waste Treatment:

e The material may be disposed of by removal to a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[4]

» Do not contaminate water, foodstuffs, feed, or seed by storage or disposal, and do not
discharge into sewer systems.[4]

Container Disposal:

o Empty containers can be triple-rinsed (or the equivalent) and offered for recycling or
reconditioning.[4]
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 Alternatively, the packaging can be punctured to render it unusable for other purposes and
then disposed of in a sanitary landfill.[4]

Visualizing the PPE Workflow

To ensure clarity in the operational procedures for handling Lanthanum carbonate
octahydrate, the following diagram illustrates the decision-making process for selecting and
using appropriate Personal Protective Equipment.
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Personal Protective Equipment (PPE) Workflow for Handling Lanthanum Carbonate Octahydrate

Initial Assessment

Start: Handling Lanthanum Carbonate Octahydrate

Is there a potential for dust generation?

Yes No
PPE Selection

Wear NIOSH/MSHA-approved respirator Standard lab ventilation may suffice

N

Wear chemical splash-proof goggles

i

Wear chemical-resistant gloves and protective clothing

Action and Plost-Handling

Proceed with handling the substance

l

Decontaminate work area and PPE

i

Dispose of waste and contaminated PPE according to protocol

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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